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Compound of Interest

1,1-
Compound Name: ,
Difluoroethene;methoxymethane

Cat. No.: B12517364

Essential guidelines for the safe and compliant disposal of 1,1-Difluoroethene and
methoxymethane are detailed below. This document provides procedural steps for researchers,
scientists, and drug development professionals to ensure adherence to safety protocols and
regulatory requirements.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of 1,1-Difluoroethene
and methoxymethane, which are critical for safe handling and disposal.

Table 1: Physical and Chemical Properties of 1,1-Difluoroethene
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Property Value
Chemical Formula C2H2F2[1]
Physical State Liquefied gas[1]
Color Colourless[1]
Odor Odourless[1]
Melting Point -144 °C[1]
Boiling Point -83°C

Flash Point <-50°C

UN Number 1959[1]

Table 2: Physical and Chemical Properties of Methoxymethane (Dimethyl Ether)

Property Value
Chemical Formula C3H802[2]
Physical State Liquid

Color Colorless
Odor Characteristic
Melting Point -105 °C[2]
Boiling Point 41 - 42 °C[2]
Flash Point -32°C

UN Number 1033

Experimental Protocols: Disposal Procedures

Adherence to proper disposal protocols is mandatory to mitigate risks associated with these
hazardous materials. Under no circumstances should these chemicals be disposed of down the
drain or in regular trash.[3][4]
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2.1 General Laboratory Waste Management Principles

Before proceeding with specific disposal methods, it is crucial to follow these general principles
for all hazardous chemical waste:

e Waste Minimization: Order only the necessary quantities of chemicals to reduce waste
generation.[5]

o Segregation: Keep different types of chemical waste separate to avoid dangerous reactions.
[6] For instance, store acids and bases separately.[6]

o Containerization: Use appropriate, clearly labeled, and tightly sealed containers for waste
collection.[4][5][6] Containers should be compatible with the chemical waste they hold.[7]

e Labeling: All waste containers must be accurately labeled with their contents and the words
"Hazardous Waste".[4][5]

o Storage: Store waste in designated "Satellite Accumulation Areas" at or near the point of
generation.[5][6]

2.2 Disposal of 1,1-Difluoroethene

1,1-Difluoroethene is an extremely flammable gas under pressure.[1][8] Improper handling can
lead to fire or explosion.

o Step 1: Assess Container Status: Determine if the gas cylinder is empty or partially full.

o Step 2: Empty Cylinders: For empty cylinders, ensure they are completely depressurized.
Dispose of the empty pressurized gas bottle according to institutional and local regulations.

[1]

e Step 3: Unused or Partially Full Cylinders: Do not attempt to vent the gas. This is considered
a release to the environment and is prohibited.[1]

o Step 4: Contact Hazardous Waste Disposal Service: Arrange for pickup by your institution's
Environmental Health and Safety (EH&S) office or a certified hazardous waste disposal
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company.[4] They are equipped to handle and transport compressed gases for proper
disposal.

2.3 Disposal of Methoxymethane (Dimethyl Ether)

Methoxymethane is a highly flammable liquid that can form explosive peroxides upon exposure
to air and light.[2][9]

o Step 1: Peroxide Hazard Assessment: Ethers like methoxymethane should be dated upon
receipt and upon opening.[9][10] It is recommended to dispose of them within one year of
opening.[11] If the chemical is past its expiration date or has been stored for an extended
period, it must be tested for the presence of peroxides. If peroxide crystals are visible, do not
handle the container and contact your EH&S office immediately.[10]

o Step 2: Waste Collection: Collect waste methoxymethane in a designated, properly labeled,
and sealed container. The container should be made of a compatible material, such as glass.
[12] Do not mix with other waste streams.

o Step 3: Storage: Store the waste container in a flammable liquids cabinet, away from heat,
sparks, and open flames.[2]

e Step 4: Arrange for Disposal: Contact your institution's EH&S office or a licensed hazardous
waste disposal service for pickup and disposal via incineration or other approved methods.
[13]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1,1-
Difluoroethene and methoxymethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12517364?utm_src=pdf-body-img
https://www.benchchem.com/product/b12517364?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12517364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

halopolymer-usa.com [halopolymer-usa.com]
sds.mcmaster.ca [sds.mcmaster.ca]
Hazardous Waste and Disposal - American Chemical Society [acs.org]

1.
2.
3.
e 4. Environmental Health and Safety-Chemical Safety-Hazardous Waste [safety.fsu.edu]
5. ehrs.upenn.edu [ehrs.upenn.edu]

6.

Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 7. mtu.edu [mtu.edu]

e 8. 1,1-Difluoroethene Safety Data Sheets(SDS) lookchem [lookchem.com]

e 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 10. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

e 11. ehs.wisc.edu [ehs.wisc.edu]

e 12. Hazardous Waste Disposal [cool.culturalheritage.org]

e 13. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

» To cite this document: BenchChem. [Proper Disposal Procedures for 1,1-Difluoroethene and
Methoxymethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12517364#1-1-difluoroethene-methoxymethane-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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